![molecular formula C12H18FNO B2677818 N-[[3-(2-Fluoroethoxy)phenyl]methyl]propan-2-amine CAS No. 1514118-72-9](/img/structure/B2677818.png)
N-[[3-(2-Fluoroethoxy)phenyl]methyl]propan-2-amine
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Description
The compound “N-[[3-(2-Fluoroethoxy)phenyl]methyl]propan-2-amine” is an organic compound consisting of a propan-2-amine (isopropylamine) group attached to a phenyl group through a fluoroethoxy linker . It’s structurally related to compounds like fluoxetine , a well-known antidepressant, and methiopropamine , a stimulant.
Molecular Structure Analysis
The molecular structure of this compound would likely consist of a central carbon atom (from the propan-2-amine group) bonded to a phenyl ring through a fluoroethoxy linker .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Amines are generally polar and can form hydrogen bonds, which would impact properties like solubility and boiling point .Mechanism of Action
Properties
IUPAC Name |
N-[[3-(2-fluoroethoxy)phenyl]methyl]propan-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18FNO/c1-10(2)14-9-11-4-3-5-12(8-11)15-7-6-13/h3-5,8,10,14H,6-7,9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAMJDLZAAGKBBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NCC1=CC(=CC=C1)OCCF |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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